Cas no 51366-05-3 (4,6,7-trichloro-2-benzofuran-1(3H)-one)
51366-05-3 structure
Product Name:4,6,7-trichloro-2-benzofuran-1(3H)-one
CAS No:51366-05-3
MF:C8H3Cl3O2
MW:237.467219591141
CID:1574561
PubChem ID:3039900
Update Time:2025-04-21
4,6,7-trichloro-2-benzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4,6,7-trichloro-2-benzofuran-1(3H)-one
- 4,6,7-trichloro-3H-2-benzofuran-1-one
- 1(3H)-Isobenzofuranone, 4,6,7-trichloro-
- 51366-05-3
- DTXSID10199378
- 4,6,7-Trichlorophthalide
-
- Inchi: 1S/C8H3Cl3O2/c9-4-1-5(10)7(11)6-3(4)2-13-8(6)12/h1H,2H2
- InChI Key: DKIOWBHTFNVXJA-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C2C(=O)OCC=21)Cl)Cl
Computed Properties
- Exact Mass: 235.91999
- Monoisotopic Mass: 235.919862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4,6,7-trichloro-2-benzofuran-1(3H)-one Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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